Cas no 114482-61-0 ((4-but-3-enoxyphenyl) 4-methoxybenzoate)

• Product name: (4-but-3-enoxyphenyl) 4-methoxybenzoate
• CAS No: 114482-61-0
• MF: C₁₈H₁₈O₄
• MW: 298.333
• CID: 2612956
• PubChem ID: 58764540

(4-but-3-enoxyphenyl) 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (4-but-3-enoxyphenyl) 4-methoxybenzoate
• 4-[(But-3-en-1-yl)oxy]phenyl 4-methoxybenzoate
• NYLQIBUIWUSWGU-UHFFFAOYSA-N
• 114482-61-0
• SCHEMBL5850083
• 4-(3-butenyloxy)-phenyl 4-methoxybenzoate
• DTXSID00729901

• Inchi： InChI=1S/C18H18O4/c1-3-4-13-21-16-9-11-17(12-10-16)22-18(19)14-5-7-15(20-2)8-6-14/h3,5-12H,1,4,13H2,2H3
• InChI Key： NYLQIBUIWUSWGU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 298.12050905g/mol
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.8Ų